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Compound of Interest

Compound Name: Allyloxytrimethylsilane

Cat. No.: B091556 Get Quote

An In-depth Technical Guide to the Physical
Properties of Allyloxytrimethylsilane
This guide provides a comprehensive overview of the key physical properties of

allyloxytrimethylsilane, with a specific focus on its boiling point and density. The information

is tailored for researchers, scientists, and professionals in drug development who require

precise data and methodologies for their work with this organosilicon compound.

Physical Properties of Allyloxytrimethylsilane
Allyloxytrimethylsilane is a clear, colorless liquid.[1][2] Its primary physical characteristics are

summarized in the table below.

Physical Property Value Conditions

Boiling Point 100-102 °C
at standard atmospheric

pressure

373.00 K (99.85 °C)
at standard atmospheric

pressure

Density 0.773 g/mL at 25 °C

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5]
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Experimental Protocols
The following sections detail the standard experimental methodologies for determining the

boiling point and density of a liquid compound such as allyloxytrimethylsilane.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[6] For a compound like allyloxytrimethylsilane, a

standard method for determining the boiling point at atmospheric pressure is distillation.

Apparatus:

A round-bottom flask

A distillation head with a port for a thermometer

A condenser

A receiving flask

A heating mantle or oil bath

A calibrated thermometer

Boiling chips

Procedure:

A sample of allyloxytrimethylsilane is placed in the round-bottom flask along with a few

boiling chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb is positioned so that the top

of the bulb is level with the side arm of the distillation head leading to the condenser.

The heating mantle is turned on and the liquid is heated to a gentle boil.
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As the vapor rises and surrounds the thermometer bulb, the temperature reading will

increase and eventually stabilize.

The constant temperature at which the liquid is actively boiling and condensing is recorded

as the boiling point. It is crucial to record the atmospheric pressure at the time of the

measurement, as boiling point is pressure-dependent.

2. Determination of Density

The density of a substance is its mass per unit volume. For liquids like

allyloxytrimethylsilane, a pycnometer is a commonly used and precise instrument for this

measurement.[7]

Apparatus:

A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

An analytical balance

A constant temperature water bath

The liquid sample (allyloxytrimethylsilane)

A reference liquid with a known density (e.g., deionized water)

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is then filled with deionized water and placed in a constant temperature

water bath (e.g., at 25 °C) until it reaches thermal equilibrium.

Any excess water is removed, and the outside of the pycnometer is carefully dried. The

pycnometer filled with water is then weighed.

The pycnometer is emptied, cleaned, and thoroughly dried.
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The pycnometer is then filled with allyloxytrimethylsilane and placed in the constant

temperature water bath to reach the same temperature.

After drying the exterior, the pycnometer filled with the sample is weighed.

The density of allyloxytrimethylsilane is calculated using the following formula:

Density of sample = (mass of sample / mass of water) * density of water at the measurement

temperature

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a chemical substance.
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Workflow for Physical Property Determination

Preparation

Boiling Point Determination Density Determination

Finalization

Obtain Pure Sample

Assemble Distillation Apparatus Weigh Empty Pycnometer

Calibrate Instruments

Heat Sample to Boiling

Record Stable Temperature

Document Results

Weigh Pycnometer with Water

Weigh Pycnometer with Sample

Calculate Density

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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